Cas no 1807175-12-7 (2-Cyano-4,5-dibromobenzenesulfonyl chloride)

• Product Name: 2-Cyano-4,5-dibromobenzenesulfonyl chloride
• CAS No: 1807175-12-7
• MF: C₇H₂Br₂ClNO₂S
• MW: 359.422277927399
• CID: 4977913
• Update Time: 2025-06-29

2-Cyano-4,5-dibromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,5-dibromobenzenesulfonyl chloride

• Inchi： 1S/C7H2Br2ClNO2S/c8-5-1-4(3-11)7(2-6(5)9)14(10,12)13/h1-2H
• InChI Key： KYCZIJSYCSINNX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 358
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-4,5-dibromobenzenesulfonyl chloride

Introduction to 2-Cyano-4,5-dibromobenzenesulfonyl chloride (CAS No. 1807175-12-7)

2-Cyano-4,5-dibromobenzenesulfonyl chloride, with the chemical formula C₇H₂Br₂ClNO₂S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of cyano, bromo, and sulfonyl chloride functional groups, make it a versatile building block for further chemical modifications.

The< strong>CAS number 1807175-12-7 uniquely identifies this compound and ensures its traceability in scientific literature and industrial applications. The< strong>sulfonyl chloride moiety is particularly noteworthy, as it is a well-known electrophile that readily participates in nucleophilic substitution reactions. This property is exploited in synthetic chemistry to introduce sulfonamide derivatives, which are prevalent in many drugs and pesticides.

In recent years, there has been a surge in research focused on developing new sulfonamide-based compounds with enhanced pharmacological properties. The< strong>2-cyano-4,5-dibromobenzenesulfonyl chloride is an excellent starting material for such endeavors due to its ability to undergo selective functionalization at multiple sites. The cyano group can be reduced to an amine or converted into other functional groups, while the bromine atoms can be displaced by nucleophiles or used in cross-coupling reactions.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted by therapeutic agents to treat cancers and inflammatory diseases. The< strong>brominated aromatic ring in< strong>2-cyano-4,5-dibromobenzenesulfonyl chloride provides a scaffold that can be modified to create high-affinity kinase inhibitors. For instance, recent studies have demonstrated its utility in generating small-molecule inhibitors that selectively target specific kinases involved in tumor growth and progression.

The< strong>sulfonyl chloride group also facilitates the introduction of sulfonamides into biological systems. Sulfonamides have long been recognized for their antimicrobial and anti-inflammatory properties. By leveraging the reactivity of< strong>2-cyano-4,5-dibromobenzenesulfonyl chloride, researchers can design sulfonamides with tailored properties for treating infections and inflammatory conditions. The< strong>cyano group offers additional versatility, allowing for further derivatization into carboxylic acids or amides through reduction or hydrolysis.

In addition to pharmaceutical applications, this compound has shown promise in agrochemical research. The< strong>brominated aromatic system is particularly attractive for developing novel herbicides and fungicides. These compounds often require specific structural motifs to interact effectively with biological targets in plants. The< strong>2-cyano-4,5-dibromobenzenesulfonyl chloride serves as a key intermediate in synthesizing such agrochemicals, providing a scaffold that can be modified to enhance efficacy and environmental safety.

The synthesis of< strong>2-cyano-4,5-dibromobenzenesulfonyl chloride typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the bromination of benzenesulfonyl chloride followed by cyano group introduction via nucleophilic substitution or other coupling reactions. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale.

The< strong>CAS number 1807175-12-7 ensures that researchers can reliably source this compound from trusted suppliers while adhering to regulatory standards. This traceability is essential for ensuring the reproducibility of experiments and compliance with Good Manufacturing Practices (GMP) in pharmaceutical production.

In conclusion, 2-Cyano-4,5-dibromobenzenesulfonyl chloride (CAS No. 1807175-12-7) is a valuable intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of biologically active molecules with diverse therapeutic potential. As research continues to uncover new applications for this compound, its importance in drug discovery and agricultural science is likely to grow further.